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Compound of Interest

Compound Name: DEHP (Standard)

Cat. No.: B7801156 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Di(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer to impart flexibility to polyvinyl

chloride (PVC) and other polymers.[1][2][3] Due to its widespread use and potential for

leaching into the environment and various products, accurate quantification of DEHP is crucial.

[4][5] DEHP is classified as a possible human carcinogen and an endocrine disruptor, making

its monitoring in food, beverages, water, and medical devices a significant concern for public

health and safety.

These application notes provide detailed protocols for using DEHP as a calibration standard for

common analytical instruments such as High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography-Mass Spectrometry (GC-MS).

Properties of DEHP Analytical Standard
A thorough understanding of the physical and chemical properties of the DEHP analytical

standard is essential for its proper handling, storage, and use in calibration procedures.
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Property Value

Synonyms Bis(2-ethylhexyl) phthalate, Dioctyl phthalate

CAS Number 117-81-7

Molecular Formula C₂₄H₃₈O₄

Molecular Weight 390.56 g/mol

Appearance Colorless, oily liquid

Boiling Point 386 °C

Melting Point -50 °C

Density 0.985 g/mL at 20 °C

Solubility

Soluble in oil, not in water. Soluble in organic

solvents like methanol, acetonitrile,

dichloromethane, and hexane.

Purity Analytical standard grade

Experimental Protocols
Protocol 1: Preparation of DEHP Standard Solutions
This protocol outlines the preparation of stock and working standard solutions of DEHP.

Materials:

DEHP analytical standard (neat or certified solution)

High-purity solvent (e.g., methanol, acetonitrile, or hexane, suitable for the analytical

method)

Class A volumetric flasks

Calibrated pipettes or microsyringes

Analytical balance
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Procedure:

Stock Solution Preparation (e.g., 1000 µg/mL):

Accurately weigh approximately 100 mg of DEHP analytical standard into a 100 mL

volumetric flask.

Dissolve the standard in a small amount of the chosen solvent.

Once dissolved, bring the flask to volume with the solvent.

Stopper the flask and invert it several times to ensure homogeneity. This is the stock

solution.

Working Standard Solution Preparation:

Perform serial dilutions of the stock solution to prepare a series of working standards at

desired concentrations. For example, to prepare a 10 µg/mL working standard, dilute 1 mL

of the 1000 µg/mL stock solution to 100 mL with the solvent.

Prepare a range of concentrations that will bracket the expected concentration of DEHP in

the samples.

Storage: Store stock and working solutions in tightly sealed glass containers at a low

temperature (e.g., -20°C) to minimize evaporation and degradation.

Protocol 2: Instrument Calibration using DEHP
Standards
This protocol describes the general procedure for creating a calibration curve for quantifying

DEHP.

Procedure:

Instrument Setup: Set up the analytical instrument (HPLC or GC-MS) according to the

optimized method parameters (see tables below for examples).
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Blank Injection: Inject a solvent blank to establish the baseline and check for any system

contamination.

Standard Injections: Inject the prepared DEHP working standards in order of increasing

concentration.

Calibration Curve Construction: Plot the instrument response (e.g., peak area) against the

corresponding concentration of the DEHP standards.

Linearity Assessment: Perform a linear regression analysis on the calibration curve data. A

coefficient of determination (R²) value greater than 0.99 is generally considered acceptable.

Quantitative Data for DEHP Calibration
The following tables summarize typical quantitative data for DEHP calibration using HPLC and

GC-MS.

HPLC Calibration Data
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Parameter Value Matrix Reference

Linearity Range 0.01 - 8 ng/mL Spiked Bottled Water

0.3 - 1.5 mg/L Alcoholic Beverage

0.1 - 100 mg/L Drinking Water

0 - 500 ppm -

Correlation Coefficient

(R²)
≥ 0.9993 Spiked Bottled Water

≥ 0.9985 -

Limit of Detection

(LOD)
0.8 pg/mL Spiked Bottled Water

1.37 µg/mL Acetonitrile

Limit of Quantification

(LOQ)
2.4 pg/mL Spiked Bottled Water

4.8 µg/mL Acetonitrile

0.18 mg/L Drinking Water

GC-MS Calibration Data
Parameter Value Matrix Reference

Linearity Range 0.05 - 5 mg/L Hexane

Correlation Coefficient

(R²)
≥ 0.999 Hexane

Repeatability (%RSD,

n=5)
2.63% at 0.05 mg/L Hexane

Typical Instrument Conditions
HPLC-UV/DAD Method

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

Column Reversed-phase C18

Mobile Phase
Acetonitrile/Water or Methanol/Acetonitrile

mixture

Flow Rate Typically 0.25 - 1 mL/min

Injection Volume 10 µL

Detection Wavelength 224 nm or 210 nm

GC-MS Method
Parameter Condition

Gas Chromatograph Agilent 7890A GC System or similar

Column
DB-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or similar

Carrier Gas Helium or Hydrogen

Oven Temperature Program Optimized for phthalate separation

Injection Mode Splitless

Mass Spectrometer Agilent 5975C GC/MSD or similar

Ionization Mode Electron Ionization (EI)

Acquisition Mode Scan or Selected Ion Monitoring (SIM)
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Caption: Workflow for DEHP calibration and sample quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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